1-amino-8,8-dimethyl-5-(1-piperidinyl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carbonitrile

• IUPAC Name: 3-amino-12,12-dimethyl-8-piperidin-1-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraene-4-carbonitrile
• InChI: InChI=1S/C18H22N4OS/c1-18(2)8-11-12(10-23-18)16(22-6-4-3-5-7-22)21-17-14(11)15(20)13(9-19)24-17/h3-8,10,20H2,1-2H3
• InChI Key: CULURFSFTPOFEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=NC3=C2C(=C(S3)C#N)N)N4CCCCC4)C
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

The compound belongs to a class of heterocyclic compounds that have attracted interest due to their diverse biological activities and potential applications in pharmaceutical chemistry. This class of compounds typically features pyrano, thieno, and pyridine rings, which are known for their versatile chemical behavior and utility in drug development.

Synthesis Analysis

Synthesis of structurally related compounds often involves multi-component reactions (MCRs), which are efficient for constructing complex heterocycles. For instance, Paronikyan et al. (2016) described the synthesis of diamino-substituted derivatives through reactions involving ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate, showcasing the utility of MCRs in constructing such frameworks efficiently (Paronikyan et al., 2016).

Molecular Structure Analysis

Structural analysis of similar compounds, often conducted through X-ray crystallography, reveals insights into the molecular geometry, conformation, and intermolecular interactions, which are crucial for understanding their chemical reactivity and biological activity. Ganapathy et al. (2015) performed a detailed structural analysis of a related compound, providing valuable data on crystal packing and hydrogen bonding patterns (Ganapathy et al., 2015).